(3-Cyclopropoxy-2-iodophenyl)methanamine

• Molecular Formula: C10H12INO
• Molecular Weight: 289.11 g/mol
• IUPAC Name: (3-cyclopropyloxy-2-iodophenyl)methanamine
• InChI: InChI=1S/C10H12INO/c11-10-7(6-12)2-1-3-9(10)13-8-4-5-8/h1-3,8H,4-6,12H2
• InChI Key: ZLIAQDMYABRCSV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC=CC(=C2I)CN

Description

(3-Cyclopropoxy-2-iodophenyl)methanamine is a substituted phenylmethanamine derivative characterized by a cyclopropoxy group at the 3-position and an iodine atom at the 2-position of the benzene ring, with a methanamine (-CH2NH2) side chain. Key attributes include:

• Synthetic Relevance: Analogous compounds (e.g., brominated or cyanated derivatives) are synthesized via palladium-mediated cross-coupling or nucleophilic substitution reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Cyclopropoxy-2-iodophenyl)methanamine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-cyclopropoxyphenylboronic acid and iodobenzene.

Reaction Conditions: The reaction is carried out under palladium-catalyzed cross-coupling conditions, such as the Suzuki-Miyaura coupling reaction. This involves the use of a palladium catalyst, a base (e.g., potassium carbonate), and a solvent (e.g., toluene or ethanol).

Purification: The product is purified using standard techniques such as column chromatography or recrystallization to obtain (3-Cyclopropoxy-2-iodophenyl)methanamine in high purity.

Industrial Production Methods

Industrial production methods for (3-Cyclopropoxy-2-iodophenyl)methanamine may involve large-scale batch or continuous flow processes. These methods optimize reaction conditions, such as temperature, pressure, and catalyst loading, to achieve high yields and purity. The use of automated systems and advanced purification techniques ensures consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

(3-Cyclopropoxy-2-iodophenyl)methanamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the iodine atom to a different functional group, such as a hydrogen atom or a hydroxyl group.

Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents and conditions used in these reactions include:

Oxidizing Agents: Hydrogen peroxide, potassium permanganate, or chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride, or catalytic hydrogenation.

Nucleophiles: Sodium azide, potassium cyanide, or organometallic reagents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example:

Oxidation: Formation of cyclopropoxy-iodophenyl ketones or aldehydes.

Reduction: Formation of cyclopropoxy-phenylmethanamine or cyclopropoxy-phenylmethanol.

Substitution: Formation of cyclopropoxy-phenyl derivatives with various functional groups.

Scientific Research Applications

(3-Cyclopropoxy-2-iodophenyl)methanamine has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored as a potential drug candidate or intermediate in drug development.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of (3-Cyclopropoxy-2-iodophenyl)methanamine involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to Enzymes or Receptors: Modulating their activity and influencing biochemical pathways.

Interacting with DNA or RNA: Affecting gene expression and cellular processes.

Altering Cellular Signaling: Impacting cell growth, differentiation, or apoptosis.

Comparison with Similar Compounds

Comparison with Similar Methanamine Derivatives

Structural Analogues and Functional Group Variations

The table below summarizes key structural analogs and their properties:

Compound Name	Substituents/Modifications	Key Applications/Findings	Reference
(3-Cyclopropylphenyl)methanamine	3-Cyclopropyl, no iodine	Lab chemical for R&D no reported bioactivity; stable under refrigeration
(5-Phenylfuran-2-yl)methanamine derivatives	Furan ring, urea/carboxyl linkers	SIRT2 inhibitors; urea linkers enhance activity (e.g., compound 21: 33% inhibition at 10 µM)
N-(1H-benzimidazol-2-yl)-1-(4-chlorophenyl)methanamine	Benzimidazole-chlorophenyl hybrid	Tested for effects on wheat germination; no direct bioactivity data
1-(3-Chlorophenyl)-2,2,2-trifluoroethyl methylphosphonate	Phosphonate ester, trifluoroethyl group	Schedule 2B04 compound; agrochemical/industrial relevance

Key Observations:

• Substituent Position: The 2-iodo substitution in the target compound contrasts with 3- or 4-position modifications in analogs (e.g., 4-carboxyl in furan derivatives ). Iodine’s electron-withdrawing nature may alter electronic properties compared to bromine or cyano groups .
• Linker Impact : Urea or carboxyl linkers in furan-based methanamines improve SIRT2 inhibition, suggesting that similar modifications in the target compound could enhance target binding .